Cas no 903556-76-3 ((2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride)

• Product Name: (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride
• CAS No: 903556-76-3
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• MDL: MFCD29907044
• CID: 5249120
• PubChem ID: 68772275
• Update Time: 2025-08-05

(2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-2H-1,3-benzodioxol-5-yl)methanamine hydrochloride
• (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride

• MDL： MFCD29907044
• Inchi： 1S/C8H7F2NO2.ClH/c9-8(10)12-6-2-1-5(4-11)3-7(6)13-8;/h1-3H,4,11H2;1H
• InChI Key： DABZZRYUDTWXSN-UHFFFAOYSA-N
• SMILES： C1C(CN)=CC2OC(F)(F)OC=2C=1.Cl

Additional information on (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride

Introduction to (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine Hydrochloride (CAS No. 903556-76-3)

(2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride (CAS No. 903556-76-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by the presence of a difluoro-substituted dioxaindan ring, which imparts specific chemical and biological activities.

The dioxaindan ring is a seven-membered cyclic structure that contains two oxygen atoms and one nitrogen atom, providing a scaffold for the attachment of various functional groups. The difluoro substitution at the 2-position of the ring significantly influences the compound's electronic properties, enhancing its reactivity and stability. The methanamine group, attached to the 5-position of the ring, further contributes to the compound's overall functionality by introducing an amine moiety that can participate in hydrogen bonding and other intermolecular interactions.

The hydrochloride salt form of this compound is commonly used in pharmaceutical formulations due to its improved solubility and stability compared to the free base form. This salt form ensures better bioavailability and pharmacokinetic properties, making it suitable for various therapeutic applications.

Recent studies have explored the potential of (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel antiviral agents. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structure of the compound allows it to interfere with viral replication processes, making it a promising candidate for further drug development.

In addition to its antiviral properties, (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride may have therapeutic benefits in treating mood disorders such as depression and anxiety.

The pharmacological profile of (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride has been further characterized through in vitro and in vivo studies. These studies have revealed that the compound exhibits high selectivity and low toxicity, making it a favorable candidate for clinical trials. The low toxicity profile is particularly important for ensuring patient safety during long-term treatment regimens.

From a synthetic chemistry perspective, (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride can be synthesized through a multi-step process involving the formation of the dioxaindan ring followed by selective difluorination and amine functionalization. The synthetic route has been optimized to achieve high yields and purity levels, which are crucial for large-scale production and commercialization.

Current research efforts are focused on optimizing the pharmacokinetic properties of (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride to enhance its therapeutic efficacy. This includes studying various prodrug strategies to improve oral bioavailability and reduce metabolic degradation. Additionally, efforts are underway to develop novel formulations that can deliver the compound more effectively to target tissues.

In conclusion, (2,2-difluoro-1,3-dioxaindan-5-yl)methanamine hydrochloride (CAS No. 903556-76-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing drug discovery and therapeutic innovation.